Cas no 1015070-57-1 (6-Ethynylisoquinoline)

• Product Name: 6-Ethynylisoquinoline
• CAS No: 1015070-57-1
• MF: C₁₁H₇N
• MW: 153.179982423782
• MDL: MFCD12406191
• CID: 1038259
• PubChem ID: 57950541
• Update Time: 2025-07-31

6-Ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-Isoquinoline
• 6-Ethynylisoquinoline
• A1-02128
• MFCD12406191
• DB-369306
• A897142
• D82544
• 1015070-57-1
• Z1255366055
• AKOS016001963
• AS-75621
• EN300-300991
• Isoquinoline, 6-ethynyl-
• ULAVHAJIBKHAPF-UHFFFAOYSA-N
• DTXSID00728454
• CS-0158557
• SCHEMBL1519614

• MDL： MFCD12406191
• Inchi： 1S/C11H7N/c1-2-9-3-4-11-8-12-6-5-10(11)7-9/h1,3-8H
• InChI Key： ULAVHAJIBKHAPF-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C#C)C=CC=2C=1

Computed Properties

• Exact Mass: 153.057849228g/mol
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives